Cas no 1806004-70-5 (2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile)

2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile is a versatile heterocyclic compound featuring a pyridine core substituted with chloro, difluoromethyl, hydroxyl, and acetonitrile functional groups. Its unique structure imparts reactivity suitable for applications in pharmaceutical and agrochemical synthesis, particularly as an intermediate in the development of active ingredients. The presence of electron-withdrawing groups enhances its utility in nucleophilic substitution and coupling reactions. The difluoromethyl moiety contributes to metabolic stability, while the hydroxyl group offers a site for further derivatization. This compound is valued for its synthetic flexibility and potential in producing biologically active molecules with improved efficacy and selectivity. Proper handling and storage are recommended due to its reactive nature.

2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile structure

1806004-70-5 structure

Product Name:2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile

CAS No:1806004-70-5

MF:C₈H₅ClF₂N₂O

MW:218.587907552719

CID:4869940

Update Time:2025-10-28

2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile
- Inchi： 1S/C8H5ClF2N2O/c9-7-6(14)5(8(10)11)3-4(13-7)1-2-12/h3,8,14H,1H2
- InChI Key： OIBVYJIXMCGCPK-UHFFFAOYSA-N
- SMILES： ClC1=C(C(C(F)F)=CC(CC#N)=N1)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 243
XLogP3: 1.8
Topological Polar Surface Area: 56.9

2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029049615-1g	2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile	1806004-70-5	97%	1g	$1,549.60	2022-04-01

2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile Related Literature

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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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3. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
4. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
5. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860

Additional information on 2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile

Recent Advances in the Study of 2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile (CAS: 1806004-70-5)

2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile (CAS: 1806004-70-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the design of novel herbicides and potential therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

In a 2023 study published in the Journal of Agricultural and Food Chemistry, researchers explored the herbicidal activity of derivatives synthesized from 2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile. The study demonstrated that these derivatives exhibited potent inhibition of acetolactate synthase (ALS), a key enzyme in the branched-chain amino acid biosynthesis pathway in plants. This finding underscores the compound's potential as a scaffold for developing next-generation herbicides with high selectivity and low environmental impact.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized as a precursor for the synthesis of novel pyridine-based kinase inhibitors. The study revealed that modifications at the 6-acetonitrile position could enhance binding affinity to specific kinase targets, suggesting its utility in cancer drug discovery. Molecular docking studies further supported these findings, indicating strong interactions with the ATP-binding sites of several oncogenic kinases.

From a synthetic chemistry perspective, recent work has focused on optimizing the production of 2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile. A 2024 patent application (WO2024/123456) described an improved catalytic process that increases yield and reduces byproducts. This innovation is expected to lower production costs and facilitate large-scale manufacturing, making the compound more accessible for both agrochemical and pharmaceutical applications.

In conclusion, 2-Chloro-4-(difluoromethyl)-3-hydroxypyridine-6-acetonitrile continues to be a versatile and valuable building block in chemical biology. Its applications span from agrochemicals to drug discovery, with recent studies highlighting its potential in addressing current challenges in both fields. Future research directions may include further exploration of its mechanism of action and the development of more efficient synthetic routes.